4-[Methyl(phenyl)amino]-5H-furan-2-one

• CAS No.: 121694-87-9
• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 3-(N-methylanilino)-2H-furan-5-one
• InChI: InChI=1S/C11H11NO2/c1-12(9-5-3-2-4-6-9)10-7-11(13)14-8-10/h2-7H,8H2,1H3
• InChI Key: QVVNFPQGPLIMFM-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC(=O)OC1)C2=CC=CC=C2

Description

4-[Methyl(phenyl)amino]-5H-furan-2-one: , also known as UV-1 , is a chemical compound with the following structure:

$$\text{CH}_3\text{C}_6\text{H}_4\text{NHC}(\text{O})\text{C}_6\text{H}_4\text{NH}_2$$CH3​C6​H4​NHC(O)C6​H4​NH2​

.
• It belongs to the class of benzene derivatives and contains both an amino group and a carbonyl group .
• UV-1 is a highly efficient anti-ultraviolet additive used in various applications, including adhesives, polyurethane, and foam .

Preparation Methods

• Unfortunately, specific synthetic routes for UV-1 are not widely documented. boronic esters, such as 4-(aminomethyl)phenylboronic acid , can serve as starting materials for its synthesis .
• Industrial production methods may involve variations of boron-based reactions or other synthetic strategies.

Chemical Reactions Analysis

• UV-1 can undergo various reactions, including oxidation , reduction , and substitution .
• Common reagents include boronic acids, reducing agents (e.g., NaBH₄), and oxidizing agents (e.g., KMnO₄).
• Major products depend on reaction conditions and substituents but may involve functional group modifications or ring-opening reactions.

Scientific Research Applications

• UV-1 finds applications in chemistry , where it acts as a UV absorber or stabilizer in materials.
• In biology , it may be used for UV protection in biological assays or cell culture.

Medically: , it could be explored for photoprotective properties or as a component in drug delivery systems.

• In industry , UV-1 contributes to UV-resistant coatings, plastics, and textiles.

Mechanism of Action

• UV-1 likely exerts its effects by absorbing UV radiation , preventing damage to sensitive materials.
• Molecular targets and pathways involved would require further research.

Comparison with Similar Compounds

• While UV-1 is unique due to its specific structure, other benzene derivatives with UV-absorbing properties exist.
• Similar compounds include benzophenone derivatives , benzotriazoles , and salicylates used for UV protection.